5-[1-(2,4-dimethylphenyl)-5-(trifluoromethyl)-1H-pyrazol-4-yl]-1-(4-methylphenyl)-1H-tetraazole

• Molecular Formula: C20H17F3N6
• Molecular Weight: 398.4 g/mol
• IUPAC Name: 5-[1-(2,4-dimethylphenyl)-5-(trifluoromethyl)pyrazol-4-yl]-1-(4-methylphenyl)tetrazole
• InChI: InChI=1S/C20H17F3N6/c1-12-4-7-15(8-5-12)28-19(25-26-27-28)16-11-24-29(18(16)20(21,22)23)17-9-6-13(2)10-14(17)3/h4-11H,1-3H3
• InChI Key: NTUGSUCIXKUHPS-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)C3=C(N(N=C3)C4=C(C=C(C=C4)C)C)C(F)(F)F

Description

5-[1-(2,4-dimethylphenyl)-5-(trifluoromethyl)-1H-pyrazol-4-yl]-1-(4-methylphenyl)-1H-tetraazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as DMTFMT and belongs to the class of tetrazole derivatives.

Mechanism of Action

The mechanism of action of DMTFMT is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins that play a crucial role in the development and progression of cancer, inflammation, and viral infections. DMTFMT has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that promote inflammation. DMTFMT has also been reported to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression and play a crucial role in cancer development.
Biochemical and Physiological Effects:
DMTFMT has been reported to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune response. DMTFMT has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. DMTFMT has also been shown to induce apoptosis in cancer cells by activating various apoptotic pathways. In addition, DMTFMT has been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines and promoting the production of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of DMTFMT for lab experiments is its potential as a lead compound for the development of new drugs. DMTFMT has been shown to exhibit potent anticancer, anti-inflammatory, and antiviral activities, making it an attractive candidate for drug development. However, one of the limitations of DMTFMT for lab experiments is its low solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for the research on DMTFMT. One direction is the development of more potent and selective analogs of DMTFMT for the treatment of cancer, inflammation, and viral infections. Another direction is the study of the pharmacokinetics and pharmacodynamics of DMTFMT in vivo to determine its efficacy and safety in animal models. Additionally, the study of the structure-activity relationship of DMTFMT can provide insights into the mechanism of action and aid in the development of new drugs.

Synthesis Methods

The synthesis of 5-[1-(2,4-dimethylphenyl)-5-(trifluoromethyl)-1H-pyrazol-4-yl]-1-(4-methylphenyl)-1H-tetraazole involves the reaction of 2,4-dimethylphenylhydrazine with trifluoroacetic anhydride to form 1-(2,4-dimethylphenyl)-5-trifluoromethyl-1H-pyrazole-4-carboxylic acid. This compound is then reacted with 4-methylphenylhydrazine to form the intermediate compound, which is further reacted with sodium azide to obtain the final product, DMTFMT.

Scientific Research Applications

DMTFMT has potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and biochemistry. This compound has been reported to exhibit anticancer, anti-inflammatory, and antiviral activities. In medicinal chemistry, DMTFMT can be used as a lead compound for the development of new drugs for the treatment of cancer, inflammation, and viral infections. In pharmacology, DMTFMT can be used to study the mechanism of action of various drugs and their interaction with biological targets. In biochemistry, DMTFMT can be used to study the structure and function of proteins and enzymes.